Cas no 893359-81-4 (2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide)

• Product Name: 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide
• CAS No: 893359-81-4
• MF: C₁₅H₁₄N₄O₄S₂
• MW: 378.426060199738
• CID: 6088609
• PubChem ID: 7197565
• Update Time: 2025-06-26

2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide
• 2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• 893359-81-4
• 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide
• AKOS024614697
• 2-((3-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-nitrophenyl)acetamide
• F1858-0054
• SR-01000017540-1
• SR-01000017540

• Inchi： 1S/C15H14N4O4S2/c1-18-14(21)13-11(5-6-24-13)17-15(18)25-8-12(20)16-9-3-2-4-10(7-9)19(22)23/h2-4,7H,5-6,8H2,1H3,(H,16,20)
• InChI Key： VRMLYOSLTPHRJP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1N(C)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 378.04564729g/mol
• Monoisotopic Mass: 378.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 158Ų

Additional information on 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide

Introduction to Compound with CAS No. 893359-81-4 and Product Name: 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide

Compound with the CAS number 893359-81-4 and the product name 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a thienopyrimidine core, which is a well-known scaffold in medicinal chemistry, renowned for its versatility in drug design.

The thienopyrimidine moiety in this compound is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Specifically, the 3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl scaffold is a critical component that contributes to the compound's unique chemical and biological characteristics. This scaffold has demonstrated promise in various therapeutic applications, including antiviral, anticancer, and anti-inflammatory effects. The presence of a sulfanyl group at the 2-position of the thienopyrimidine ring further enhances its potential as a bioactive molecule by increasing its solubility and improving its interactions with biological targets.

The other key feature of this compound is the N-(3-nitrophenyl)acetamide moiety. The nitrophenyl group is a well-established pharmacophore that can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity. Additionally, the acetamide group introduces a polar functional group that can enhance the compound's bioavailability and metabolic stability. The combination of these structural elements makes this compound a compelling candidate for further investigation in drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thienopyrimidine derivatives in developing novel therapeutic agents. Studies have shown that these compounds can exhibit potent activity against various disease-causing agents by interacting with specific biological pathways. For instance, modifications to the thienopyrimidine core have been found to enhance binding to enzymes and receptors involved in inflammation and cancer progression. The sulfanyl group in particular has been shown to improve binding affinity by forming hydrogen bonds with polar residues in protein targets.

The 3-nitrophenyl substituent in this compound also plays a crucial role in its biological activity. Nitroaromatic compounds are known for their ability to induce apoptosis and inhibit proliferation in cancer cells. The nitro group can be reduced to an amine under physiological conditions, leading to changes in the compound's electronic properties and potentially altering its interaction with biological targets. This redox-active nature makes it an attractive candidate for developing prodrugs or targeted therapies that can release active species at specific sites within the body.

In terms of synthetic chemistry, the preparation of 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thienopyrimidine core through condensation reactions between thiourea derivatives and β-keto esters or malonate esters. Subsequent functionalization steps introduce the sulfanyl group and the nitrophenylacetamide moiety.

The introduction of the sulfanyl group is often achieved through nucleophilic substitution reactions where a halogenated thienopyrimidine intermediate reacts with sodium hydrosulfide or another sulfanyl source. This step requires careful control of reaction conditions to avoid side products. Following this, the nitrophenylacetamide group is introduced via amide bond formation between a 3-nitrophthalic acid derivative or another suitable precursor and an amine derived from the thienopyrimidine scaffold.

Once synthesized, 2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods confirm the molecular structure and purity of the compound before it is subjected to biological testing.

Biological evaluation of this compound typically involves testing its activity against a range of target enzymes and receptors relevant to various diseases. In vitro assays are performed to assess its inhibitory effects on enzymes such as kinases or cytochrome P450 enzymes, which are often implicated in disease pathways. Additionally, cell-based assays are used to evaluate its ability to induce apoptosis or inhibit proliferation in cancer cell lines.

One particularly interesting aspect of this compound is its potential application in developing treatments for inflammatory diseases. Thienopyrimidine derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The sulfanyl group may enhance binding to these enzymes by forming hydrogen bonds with critical residues within their active sites.

The N-(3-nitrophenyl)acetamide moiety also contributes to its anti-inflammatory potential by influencing intracellular signaling pathways. Nitroaromatic compounds have been demonstrated to interfere with inflammatory mediators such as prostaglandins and leukotrienes by altering their synthesis or degradation. This makes them promising candidates for developing novel anti-inflammatory drugs that target specific aspects of the inflammatory response.

In conclusion,2-({3-methyl-4-oxyo--thieno[32d]pyrimidin--22y1)sulfany1)-N(---nitrophennl)acetamide represents an exciting advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of a thienopyrimidine core with sulfanyl and nitrophenyl groups creates a versatile scaffold that can be further modified for targeted therapies against various diseases including cancer and inflammation.